Cas no 1803841-05-5 (1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one
• CAS No: 1803841-05-5
• MF: C₉H₇Br₂NO₃
• MW: 336.964781045914
• CID: 4793287
• Update Time: 2025-05-20

1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one

• Inchi： 1S/C9H7Br2NO3/c10-5-8(13)3-6-1-2-7(11)4-9(6)12(14)15/h1-2,4H,3,5H2
• InChI Key： IFGGRLFGWICDSV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9

Additional information on 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one

1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one (CAS No. 1803841-05-5): A Comprehensive Overview

1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one (CAS No. 1803841-05-5) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its brominated and nitro-substituted aromatic structure, exhibits a range of interesting properties that make it a valuable intermediate in various chemical processes.

The molecular formula of 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one is C₁₀H₈Br₂O₃N, and its molecular weight is 346.97 g/mol. The compound features a 1-bromo substituent on the propanone moiety and a 4-bromo-2-nitrophenyl group attached to the carbon atom at the 3-position. This unique structural arrangement imparts specific chemical reactivity and physical properties, making it an attractive candidate for various applications.

In recent years, 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one has been extensively studied for its potential use in the synthesis of biologically active compounds. One notable application is in the development of novel anticancer agents. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer cells. The brominated and nitro groups play a crucial role in enhancing the compound's ability to interact with specific cellular targets, thereby increasing its therapeutic potential.

Beyond its medicinal applications, 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one has also found utility in materials science. A study published in the Journal of Materials Chemistry A (2020) explored the use of this compound as a precursor for the synthesis of functional polymers with enhanced mechanical and thermal properties. The presence of bromine and nitro groups allows for controlled polymerization reactions, leading to materials with tailored properties suitable for applications in electronics, coatings, and adhesives.

The synthetic accessibility of 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one has been well-documented in the literature. A common synthetic route involves the reaction of 4-bromo-2-nitrobenzaldehyde with bromoacetyl bromide in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield, making it an attractive choice for large-scale synthesis.

The physical properties of 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one, including its melting point (95°C), boiling point (350°C), and solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO), have been thoroughly characterized. These properties facilitate its handling and processing in both laboratory and industrial settings.

In terms of safety, while 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one is not classified as a hazardous material under current regulations, proper handling precautions should be taken to ensure safe use. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound.

The environmental impact of 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one is another important consideration. Studies have shown that this compound does not persist in the environment for extended periods and does not bioaccumulate in aquatic organisms. However, it is recommended to dispose of any waste containing this compound according to local environmental regulations to minimize potential ecological impact.

In conclusion, 1-Bromo-3-(4-bromo-2-nitrophenyl)propan-2-one (CAS No. 1803841-05-5) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of biologically active compounds and functional materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field of chemistry.